MDAI (hydrochloride)
MDAI (hydrochloride)
MDAI is an indane analog of 3,4-(methylenedioxy)amphetamine (MDA), a psychoactive compound. In animal studies, MDAI effects are indistinguishable from 3,4-(methylenedioxy)methamphetamine (MDMA). While non-neurotoxic in animals when administered alone, MDAI produces significant serotonin neurotoxicity when given with dopaminergic agents. MDAI has potential for abuse; this product is intended for forensic purposes.
Brand Name:
Vulcanchem
CAS No.:
155344-90-4
VCID:
VC0163981
InChI:
InChI=1S/C10H11NO2.ClH/c11-8-1-6-3-9-10(13-5-12-9)4-7(6)2-8;/h3-4,8H,1-2,5,11H2;1H
SMILES:
C1C(CC2=CC3=C(C=C21)OCO3)N.Cl
Molecular Formula:
C10H12ClNO2
Molecular Weight:
213.661
MDAI (hydrochloride)
CAS No.: 155344-90-4
Reference Standards
VCID: VC0163981
Molecular Formula: C10H12ClNO2
Molecular Weight: 213.661
CAS No. | 155344-90-4 |
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Product Name | MDAI (hydrochloride) |
Molecular Formula | C10H12ClNO2 |
Molecular Weight | 213.661 |
IUPAC Name | 6,7-dihydro-5H-cyclopenta[f][1,3]benzodioxol-6-amine;hydrochloride |
Standard InChI | InChI=1S/C10H11NO2.ClH/c11-8-1-6-3-9-10(13-5-12-9)4-7(6)2-8;/h3-4,8H,1-2,5,11H2;1H |
Standard InChIKey | DEZYWEZDXRXACY-UHFFFAOYSA-N |
SMILES | C1C(CC2=CC3=C(C=C21)OCO3)N.Cl |
Description | MDAI is an indane analog of 3,4-(methylenedioxy)amphetamine (MDA), a psychoactive compound. In animal studies, MDAI effects are indistinguishable from 3,4-(methylenedioxy)methamphetamine (MDMA). While non-neurotoxic in animals when administered alone, MDAI produces significant serotonin neurotoxicity when given with dopaminergic agents. MDAI has potential for abuse; this product is intended for forensic purposes. |
Synonyms | 5,6-Methylenedioxy-2-aminoindane |
Reference | 1.Nichols, D.E.,Brewster, W.K.,Johnson, M.P., et al. Nonneurotoxic tetralin and indan analogues of 3,4-(methylenedioxy)amphetamine (MDA). Journal of Medicinal Chemistry 33(2), 703-710 (1990). |
PubChem Compound | 117065152 |
Last Modified | Nov 11 2021 |
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